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Introduction
Hth-01-015 is a potent and selective inhibitor of NUAK1 (NUAK family SnF1-like kinase-1), a

member of the AMP-activated protein kinase (AMPK) family.[1] NUAK1 is activated by the

tumor suppressor kinase LKB1 and plays a crucial role in regulating cell proliferation, migration,

and invasion.[2][3] In U2OS human osteosarcoma cells, Hth-01-015 has been demonstrated to

effectively inhibit these processes, making it a valuable tool for cancer research and drug

development.[2][4] These application notes provide detailed protocols for utilizing Hth-01-015
in U2OS cells and summarize the key quantitative data regarding its optimal concentration and

effects.

Quantitative Data Summary
The optimal concentration of Hth-01-015 for use in U2OS cells typically ranges from 3 µM to 10

µM, with 10 µM being the most frequently reported concentration to achieve significant

inhibition of cell proliferation and invasion.[2][5]
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Parameter Cell Line Concentration Effect Reference

IC50 (NUAK1

inhibition)

N/A (in vitro

kinase assay)
100 nM

Inhibition of

NUAK1 kinase

activity

[2]

Cell Proliferation U2OS 10 µM

Significant

suppression of

cell proliferation

over 5 days.[2]

[2]

Cell Invasion U2OS 10 µM

Marked inhibition

of cell invasion

through Matrigel.

[2][6]

[2][6]

Mitosis U2OS 3 µM

Virtual

abolishment of

cells entering

mitosis.[5]

[5]

MYPT1

Phosphorylation
U2OS 10 µM

Partial inhibition

of NUAK1-

mediated

phosphorylation

of MYPT1 at

Ser445.[7]

[7]

Signaling Pathway
Hth-01-015 exerts its effects by inhibiting the LKB1-NUAK1 signaling pathway. LKB1, a tumor

suppressor, phosphorylates and activates NUAK1. Activated NUAK1 then phosphorylates

downstream targets, including Myosin Phosphatase Targeting Subunit 1 (MYPT1), which is

involved in regulating cell adhesion and migration.[2] By inhibiting NUAK1, Hth-01-015
prevents the phosphorylation of MYPT1, leading to decreased cell proliferation, migration, and

invasion.[2][3]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3969223/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3969223/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3969223/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3969223/
https://scispace.com/pdf/characterization-of-wz4003-and-hth-01-015-as-selective-45d4kc2s39.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3969223/
https://scispace.com/pdf/characterization-of-wz4003-and-hth-01-015-as-selective-45d4kc2s39.pdf
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2023.1105427/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2023.1105427/full
https://www.caymanchem.com/product/19091/hth-01-015
https://www.caymanchem.com/product/19091/hth-01-015
https://www.benchchem.com/product/b15620419/docs?utm_src=pdf-body#application-notes-and-protocols-hth-01-015-for-u2os-cells
https://pmc.ncbi.nlm.nih.gov/articles/PMC3969223/
https://www.benchchem.com/product/b15620419/docs?utm_src=pdf-body#application-notes-and-protocols-hth-01-015-for-u2os-cells
https://pmc.ncbi.nlm.nih.gov/articles/PMC3969223/
https://pubmed.ncbi.nlm.nih.gov/24171924/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620419?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


LKB1

NUAK1

Activates

MYPT1
(p-Ser445)

Phosphorylates

Hth-01-015 Inhibits

Cell Proliferation,
Migration & Invasion

Promotes

Click to download full resolution via product page

Caption: LKB1-NUAK1 signaling pathway and the inhibitory action of Hth-01-015.

Experimental Protocols
Cell Culture
U2OS cells should be cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented

with 10% (v/v) fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

Cells are to be maintained in a humidified incubator at 37°C with 5% CO2.

Hth-01-015 Preparation
Hth-01-015 can be dissolved in DMSO to prepare a stock solution of 10 mM.[5] Aliquots of the

stock solution should be stored at -20°C. For experiments, the stock solution should be diluted

to the desired final concentration in cell culture medium. Ensure the final DMSO concentration

in the culture medium does not exceed 0.1% to avoid solvent-induced cytotoxicity.

Protocol 1: Cell Proliferation Assay
This protocol is based on the use of the CellTiter 96® AQueous Non-Radioactive Cell

Proliferation Assay (Promega).[2]

Workflow:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b15620419/docs?utm_src=pdf-body-img#application-notes-and-protocols-hth-01-015-for-u2os-cells
https://www.benchchem.com/product/b15620419/docs?utm_src=pdf-body#application-notes-and-protocols-hth-01-015-for-u2os-cells
https://www.benchchem.com/product/b15620419/docs?utm_src=pdf-body#application-notes-and-protocols-hth-01-015-for-u2os-cells
https://www.benchchem.com/product/b15620419/docs?utm_src=pdf-body#application-notes-and-protocols-hth-01-015-for-u2os-cells
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2023.1105427/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC3969223/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620419?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Seed U2OS cells
(2000 cells/well)
in 96-well plate

Incubate for 24h

Treat with Hth-01-015
(e.g., 10 µM) or DMSO control

Incubate for 5 days

Add CellTiter 96® AQueous One Solution Reagent

Incubate for 1-4h at 37°C

Measure absorbance at 490 nm

Click to download full resolution via product page

Caption: Workflow for the U2OS cell proliferation assay.

Materials:

U2OS cells

96-well cell culture plates

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b15620419/docs?utm_src=pdf-body-img#application-notes-and-protocols-hth-01-015-for-u2os-cells
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620419?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


DMEM with 10% FBS

Hth-01-015 stock solution (10 mM in DMSO)

DMSO (vehicle control)

CellTiter 96® AQueous Non-Radioactive Cell Proliferation Assay kit

Procedure:

Seed 2,000 U2OS cells per well in a 96-well plate in a final volume of 100 µL of culture

medium.[2]

Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.

Prepare serial dilutions of Hth-01-015 in culture medium. A final concentration of 10 µM is

recommended for significant inhibition.[2] Include a vehicle control (DMSO) at the same final

concentration as the highest Hth-01-015 treatment.

Remove the medium from the wells and add 100 µL of the prepared Hth-01-015 dilutions or

vehicle control.

Incubate the plate for 5 days.[2]

Add 20 µL of the CellTiter 96® AQueous One Solution Reagent to each well.

Incubate the plate for 1-4 hours at 37°C.

Measure the absorbance at 490 nm using a 96-well plate reader.

Calculate the percentage of cell proliferation relative to the vehicle control.

Protocol 2: Cell Invasion Assay
This protocol utilizes a Matrigel™ invasion chamber (e.g., from BD Biosciences).[2]

Workflow:
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Rehydrate Matrigel inserts

Add chemoattractant (DMEM + 10% FBS)
to lower chamber

Serum-starve U2OS cells for 2h

Add cells (2.5x10^5) in serum-free DMEM
with Hth-01-015 or DMSO to upper chamber

Incubate for 16h at 37°C

Remove non-invading cells from upper surface

Fix and stain invading cells on lower surface

Count stained cells

Click to download full resolution via product page

Caption: Workflow for the U2OS cell invasion assay.

Materials:

U2OS cells

Matrigel™ invasion chambers (24-well format)

DMEM with and without 10% FBS

Hth-01-015 stock solution (10 mM in DMSO)

DMSO (vehicle control)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15620419/docs?utm_src=pdf-body-img#application-notes-and-protocols-hth-01-015-for-u2os-cells
https://www.benchchem.com/product/b15620419/docs?utm_src=pdf-body#application-notes-and-protocols-hth-01-015-for-u2os-cells
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620419?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bovine Serum Albumin (BSA)

Cotton swabs

Methanol (for fixing)

Crystal Violet stain

Procedure:

Rehydrate the Matrigel™ invasion chambers according to the manufacturer's instructions.

Serum-starve U2OS cells for 2 hours in DMEM containing 1% (w/v) BSA.[2]

In the lower wells of the 24-well plate, add 750 µL of DMEM containing 10% (v/v) FBS as a

chemoattractant.[2]

Detach the serum-starved cells and resuspend them in DMEM containing 1% (w/v) BSA at a

concentration of 5 x 10^5 cells/mL.

Add Hth-01-015 (final concentration 10 µM) or DMSO to the cell suspension.[2] Also add the

inhibitor to the lower chamber medium.[2]

Add 500 µL of the cell suspension (2.5 x 10^5 cells) to the upper chamber of the Matrigel™

inserts.[2]

Incubate the plate for 16 hours at 37°C in a 5% CO2 incubator.[2]

After incubation, carefully remove the non-invading cells from the upper surface of the insert

with a cotton swab.

Fix the invading cells on the lower surface of the membrane with methanol for 10 minutes.

Stain the cells with Crystal Violet for 15 minutes.

Gently wash the inserts with water and allow them to air dry.

Count the number of stained, invaded cells in several microscopic fields.
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Quantify the results and compare the number of invaded cells in the Hth-01-015 treated

group to the vehicle control.

Conclusion
Hth-01-015 is a selective and effective inhibitor of NUAK1 in U2OS cells. The provided

protocols and data serve as a comprehensive guide for researchers investigating the LKB1-

NUAK1 signaling axis and its role in cancer biology. The optimal concentration for observing

significant biological effects in U2OS cells is in the range of 3-10 µM. Proper experimental

design, including appropriate controls, is crucial for obtaining reliable and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. HTH-01-015 | AMPK inhibitor | CAS 1613724-42-7 | NUAK1 inhibitor | Buy HTH-01-015
from Supplier InvivoChem [invivochem.com]

2. Characterization of WZ4003 and HTH-01-015 as selective inhibitors of the LKB1-tumour-
suppressor-activated NUAK kinases - PMC [pmc.ncbi.nlm.nih.gov]

3. Characterization of WZ4003 and HTH-01-015 as selective inhibitors of the LKB1-tumour-
suppressor-activated NUAK kinases - PubMed [pubmed.ncbi.nlm.nih.gov]

4. selleckchem.com [selleckchem.com]

5. Frontiers | Inhibition of growth and contraction in human prostate stromal cells by silencing
of NUAK1 and -2, and by the presumed NUAK inhibitors HTH01-015 and WZ4003
[frontiersin.org]

6. scispace.com [scispace.com]

7. caymanchem.com [caymanchem.com]

To cite this document: BenchChem. [Application Notes and Protocols: Hth-01-015 for U2OS
Cells]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15620419/docs#application-notes-and-protocols-hth-
01-015-for-u2os-cells]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15620419/docs?utm_src=pdf-body#application-notes-and-protocols-hth-01-015-for-u2os-cells
https://www.benchchem.com/product/b15620419/docs?utm_src=pdf-body#application-notes-and-protocols-hth-01-015-for-u2os-cells
https://www.benchchem.com/product/b15620419?utm_src=pdf-custom-synthesis#bc-rfq
https://www.invivochem.com/hth-01-015.html
https://www.invivochem.com/hth-01-015.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3969223/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3969223/
https://pubmed.ncbi.nlm.nih.gov/24171924/
https://pubmed.ncbi.nlm.nih.gov/24171924/
https://www.selleckchem.com/products/hth-01-015.html
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2023.1105427/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2023.1105427/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2023.1105427/full
https://scispace.com/pdf/characterization-of-wz4003-and-hth-01-015-as-selective-45d4kc2s39.pdf
https://www.caymanchem.com/product/19091/hth-01-015
https://www.benchchem.com/product/b15620419/docs#application-notes-and-protocols-hth-01-015-for-u2os-cells
https://www.benchchem.com/product/b15620419/docs#application-notes-and-protocols-hth-01-015-for-u2os-cells
https://www.benchchem.com/product/b15620419/docs#application-notes-and-protocols-hth-01-015-for-u2os-cells
https://www.benchchem.com/product/b15620419/docs#application-notes-and-protocols-hth-01-015-for-u2os-cells
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620419?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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